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Compound of Interest

N,N-Diethyl-p-phenylenediamine
Compound Name:
oxalate salt

Cat. No.: B141270

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently
asked questions (FAQs) to address false positive results encountered during DPD (N,N-diethyl-
p-phenylenediamine) free chlorine testing. Our aim is to equip researchers, scientists, and drug
development professionals with the necessary tools to ensure accurate and reliable chlorine
measurements in their experimental work.

Troubleshooting Guide: Investigating False Positive
DPD Free Chlorine Results

False positive results in DPD free chlorine tests are a common issue, primarily caused by the
presence of other oxidizing agents in the sample that can react with the DPD indicator,
mimicking the presence of free chlorine. This guide provides a systematic approach to
identifying and mitigating these interferences.

A logical first step in troubleshooting is to follow a structured workflow to diagnose the potential
cause of the false positive result.
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Caption: A systematic workflow for troubleshooting false positive DPD test results.

Frequently Asked Questions (FAQSs)

Q1: What are the primary causes of false positive results in DPD free chlorine tests?

Al: False positives are typically caused by oxidizing agents other than free chlorine that can
also oxidize the DPD reagent. The most common interfering substances include:

e Monochloramine: Often present in municipal water supplies, it can cause a slow, drifting
color change that is mistaken for free chlorine.[1][2][3]

o Other Halogens: Bromine and iodine will react with DPD to produce a pink color.[1]
o Oxidized Metals: Oxidized forms of manganese and chromium are known interferents.[3]
» Other Oxidants: Ozone and hydrogen peroxide can also lead to false positive results.[1]

Q2: How can | distinguish between a true free chlorine reading and interference from
monochloramine?

A2: A key indicator of monochloramine interference is a slow, gradual increase in color intensity
after the initial mixing of the DPD reagent.[1][2] Free chlorine reacts almost instantaneously. To
definitively differentiate, a sequential test for free and total chlorine should be performed. The
immediate reading is for free chlorine, and a subsequent reading after the addition of
potassium iodide (which catalyzes the reaction with chloramines) gives the total chlorine. The
difference between the two values represents the combined chlorine (monochloramine)
concentration.[1]
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The signaling pathway below illustrates the reactions:

Free Chlorine Reaction | | Combined Chlorine (Monochloramine) Reaction
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Click to download full resolution via product page
Caption: DPD reaction pathways for free and combined chlorine.
Q3: Can high concentrations of chlorine or bromine lead to inaccurate results?

A3: Yes, very high concentrations of chlorine (above 10 ppm) or bromine (above 20 ppm) can
bleach the DPD indicator, leading to a falsely low or even zero reading.[4] If a sample is
suspected to have high sanitizer levels but shows a low reading, a dilution of the sample
should be prepared and re-tested.[4]

Experimental Protocols

Protocol 1: Standard DPD Free and Total Chlorine Test

This protocol allows for the differentiation of free and combined chlorine.
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Materials:

Spectrophotometer or colorimeter

Cuvettes

DPD Free Chlorine reagent powder pillows or solution

DPD Total Chlorine reagent powder pillows or solution (containing potassium iodide)
Deionized water

Sample to be tested

Procedure:

Blank Preparation: Fill a clean cuvette with the water sample and use it to zero the
instrument.

Free Chlorine Measurement: a. To a separate clean cuvette, add the prescribed volume of
the sample. b. Add the DPD Free Chlorine reagent and mix gently. c. Immediately (within one
minute) place the cuvette in the instrument and record the reading. This is the free chlorine
concentration.[1][2]

Total Chlorine Measurement: a. To the same cuvette used for the free chlorine measurement,
add the DPD Total Chlorine reagent. b. Allow a reaction time of at least three minutes. c.
Place the cuvette in the instrument and record the reading. This is the total chlorine
concentration.

Calculation:

o Combined Chlorine (mg/L) = Total Chlorine (mg/L) - Free Chlorine (mg/L)

Protocol 2: Mitigation of Manganese Interference

This protocol describes how to correct for interference from oxidized manganese.

Materials:
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e Potassium lodide solution (30 g/L)
e Sodium Arsenite solution (5 g/L)

e Equipment from Protocol 1
Procedure:

e Initial Measurement (Chlorine + Manganese): a. Perform the DPD free chlorine test as
described in Protocol 1 on the untreated sample. b. Record this value as Reading A.

e Manganese Measurement: a. Take a new aliquot of the sample. b. Add 3 drops of Potassium
lodide solution and wait for 1 minute. c. Add 3 drops of Sodium Arsenite solution and mix.
This will remove the chlorine, leaving only the oxidized manganese to react. d. Perform the
DPD free chlorine test on this pre-treated sample. e. Record this value as Reading B.

 Calculation:
o True Free Chlorine (mg/L) = Reading A - Reading B

Quantitative Data on Interfering Substances

The following table provides a summary of common interfering substances and the
approximate concentration levels at which they may cause false positive results in DPD free
chlorine tests.
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Typical

Interfering Concentration L
) Effect on DPD Test  Mitigation Strategy
Substance Causing
Interference
Slow color Perform sequential
development, leading free and total chlorine
Monochloramine 1-4 mg/L to a "phantom"” tests; read free

reading that increases

over time.[1]

chlorine within 1
minute.[1][2]

Bromine

> 10 ppm (can cause

Immediate pink color

development, read as

Use a test kit
specifically designed

to differentiate

bleaching) ) )
free chlorine.[4] between chlorine and
bromine.
] ] Use an alternative
Immediate pink color )
] method for chlorine
lodine Any detectable level development, read as

free chlorine.[1]

detection if iodine is

Oxidized Manganese

> 0.03 mg/L

present.
Immediate and stable Follow the
pink color, manganese

indistinguishable from

free chlorine.[2]

interference mitigation

protocol (Protocol 2).

Oxidized Chromium

Any detectable level

Can cause a positive

interference.

Pre-treatment with
specific reagents may

be required.

Ozone

Any detectable level

Immediate reaction
with DPD, causing a

false positive.[1]

Allow sample to off-

gas before testing.

Hydrogen Peroxide

Varies

Can cause a positive

Use of a peroxidase-

based test or

interference. alternative chlorine
detection method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. yamathosupply.com [yamathosupply.com]

2. Hach | Hach Disinfection Series: Measuring Free Chlorine in the presence of Manganese
and Chloramines [in.hach.com]

3. False free chlorine readings - Hanna Instruments Africa [blog.hannaservice.eu]

4. aguamagazine.com [aquamagazine.com]

To cite this document: BenchChem. [Technical Support Center: DPD Free Chlorine Testing].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141270#false-positive-results-with-dpd-free-chlorine-
test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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